(TYR36)-HYPERCALCEMIA OF MALIGNANCY FACTOR (1-36) AMIDE (CHICKEN)

Specification

• CAS No.: 152617-91-9
• Molecular Formula: C9H12N2O3
• Molecular Weight: 0

Introduction

Chemical Properties and Structural Characteristics

The detailed chemical profile of (TYR36)-HYPERCALCEMIA OF MALIGNANCY FACTOR (1-36) AMIDE (CHICKEN) reveals a complex peptide structure with precise molecular specifications. The compound's primary characteristics are summarized in the following table:

Property	Value
CAS Registry Number	152617-91-9
Molecular Formula	C184H301N57O55
Physical Appearance	White powder
Standard Purity	99%
Grade Classification	Industrial/Research Grade
Amino Acid Sequence	H-ALA-VAL-SER-GLU-NYA-GLN-LEU-LEU-HIS-ASP-LYS-GLY-LYS-SER-ILE-GLN-ASP-LEU-ARG-ARG-ARG-ILE-PHE-LEU-GLN-ASN-LEU-ILE-GLU-GLY-VAL-ASN-THR-ALA-GLU-TYR-NH2

The peptide consists of 36 amino acids with a distinctive tyrosine residue at position 36, which represents the key structural modification that differentiates this compound from the native protein. This substitution likely confers specific binding properties or functional characteristics that make it particularly valuable for experimental applications. The structural specificity of this compound enables precise interaction with cellular receptors involved in calcium regulation pathways.

Nomenclature and Identification Systems

Given the complex nature of peptide compounds, (TYR36)-HYPERCALCEMIA OF MALIGNANCY FACTOR (1-36) AMIDE (CHICKEN) is recognized by multiple nomenclature variations in scientific literature and commercial databases. These synonyms reflect different aspects of its structure, function, and origin:

Synonym	Description
(TYR36)-HYPERCALCEMIA OF MALIGNANCY FACTOR (1-36) AMIDE (CHICKEN)	Primary designation emphasizing modified tyrosine residue
(Tyr36)-pTH-Related Protein (1-36) amide (chicken)	Notation highlighting relationship to parathyroid hormone
(Tyr36)-pTHrp (36-1) amide (chicken)	Abbreviated form referencing PTH-related protein origin
[TYR36] PARATHYROID HORMONE-RELATED PROTEIN (36-1) AMIDE (CHICKEN)	Full biochemical classification with species specification

The compound is definitively identified through its unique CAS registry number (152617-91-9), which serves as the primary identifier in chemical databases and research publications. This standardized numerical designation ensures accurate identification across different research settings and commercial environments, preventing confusion with structurally similar peptides.

Biological Function and Mechanistic Pathways

The biological significance of (TYR36)-HYPERCALCEMIA OF MALIGNANCY FACTOR (1-36) AMIDE (CHICKEN) is closely linked to our understanding of hypercalcemia of malignancy. This condition primarily manifests through four distinct pathophysiological mechanisms, with the humoral pathway being most prevalent.

Hypercalcemia of malignancy occurs through several distinct pathways:

• Humoral mechanism (80% of cases): Mediated primarily by PTHrP, which acts systemically to increase bone resorption and reduce renal calcium excretion.

• Direct bone metastasis (20% of cases): Occurs when tumor cells infiltrate bone tissue and release local factors that activate osteoclasts, as commonly observed in multiple myeloma, metastatic breast cancer, and certain hematologic malignancies.

• 1,25-dihydroxyvitamin D (calcitriol) mediated pathway (<1% of cases): Typically associated with lymphomas where dysregulated production of calcitriol enhances intestinal calcium absorption.

• Ectopic PTH production (<1% of cases): A rare mechanism involving direct tumor secretion of parathyroid hormone.

The (TYR36)-HYPERCALCEMIA OF MALIGNANCY FACTOR (1-36) AMIDE (CHICKEN) appears to function as a molecular probe specifically designed to investigate the humoral pathway. The compound's structure mirrors the active fragment of PTHrP with strategic modifications that preserve receptor binding while potentially altering downstream signaling characteristics.

Mechanistically, PTHrP acts through the RANK/RANKL signaling axis, influencing osteoclast maturation and activity. By binding to the same receptor as parathyroid hormone (PTH), PTHrP triggers osteoclast-mediated bone resorption, releasing calcium into the bloodstream. The tyrosine substitution at position 36 in this compound may confer distinct binding kinetics or signaling profiles that make it particularly valuable for dissecting these pathways in experimental settings.

Application	Description
Receptor Binding Assays	Used to characterize PTH/PTHrP receptor interactions and binding kinetics
Signaling Pathway Investigation	Helps elucidate downstream molecular events following receptor activation
Calcium Metabolism Studies	Facilitates research on mechanisms regulating calcium homeostasis
Animal Models	Enables investigation of hypercalcemia in experimental cancer models
Structure-Activity Relationship Analysis	Permits comparison with other PTHrP variants to determine critical functional domains

Therapeutic Implications

The clinical significance of research involving this compound extends to therapeutic developments. Understanding the precise mechanisms of PTHrP-mediated hypercalcemia has informed current treatment approaches, which focus on:

• Inhibiting bone resorption through bisphosphonate therapy

• Increasing urinary calcium excretion via aggressive hydration

• Targeting specific molecular pathways involved in calcium dysregulation

Research utilizing (TYR36)-HYPERCALCEMIA OF MALIGNANCY FACTOR (1-36) AMIDE (CHICKEN) may contribute to the development of more targeted approaches that specifically antagonize PTHrP signaling or disrupt tumor-induced osteolytic processes. Such advances would represent significant progress in managing this challenging oncological complication.

Manufacturing Parameter	Specification
Quality Certifications	GMP, HALAL, KOSHER, ISO, FDA
Standard Packaging	Aluminum foil bags, plastic bottles
Storage Temperature	-15°C (recommended for long-term stability)
Shipping Method	International express delivery
Typical Lead Time	7 days from order confirmation
Available Quantities	Typically available in milligram quantities

Proper storage is critical for maintaining the compound's structural integrity and biological activity. The recommended storage temperature of -15°C helps prevent peptide degradation through hydrolysis, oxidation, or aggregation mechanisms that would compromise experimental outcomes.